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(E)-{2-(4-ethylphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate (E)-{2-(4-ethylphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0714151
InChI: InChI=1S/C28H34N2O5/c1-4-20-6-8-21(9-7-20)25-24(26(31)22-10-11-23(34-3)19(2)18-22)27(32)28(33)30(25)13-5-12-29-14-16-35-17-15-29/h6-11,18,25,31H,4-5,12-17H2,1-3H3/b26-24+
SMILES: CCC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C(=O)N2CCCN4CCOCC4
Molecular Formula: C28H34N2O5
Molecular Weight: 478.6 g/mol

(E)-{2-(4-ethylphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate

CAS No.:

Cat. No.: VC0714151

Molecular Formula: C28H34N2O5

Molecular Weight: 478.6 g/mol

* For research use only. Not for human or veterinary use.

(E)-{2-(4-ethylphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}(4-methoxy-3-methylphenyl)methanolate -

Specification

Molecular Formula C28H34N2O5
Molecular Weight 478.6 g/mol
IUPAC Name (E)-[2-(4-ethylphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-methoxy-3-methylphenyl)methanolate
Standard InChI InChI=1S/C28H34N2O5/c1-4-20-6-8-21(9-7-20)25-24(26(31)22-10-11-23(34-3)19(2)18-22)27(32)28(33)30(25)13-5-12-29-14-16-35-17-15-29/h6-11,18,25,31H,4-5,12-17H2,1-3H3/b26-24+
Standard InChI Key ONSOLDFIUWHBER-SHHOIMCASA-N
Isomeric SMILES CCC1=CC=C(C=C1)C2/C(=C(/C3=CC(=C(C=C3)OC)C)\[O-])/C(=O)C(=O)N2CCC[NH+]4CCOCC4
SMILES CCC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C(=O)N2CCCN4CCOCC4
Canonical SMILES CCC1=CC=C(C=C1)C2C(=C(C3=CC(=C(C=C3)OC)C)[O-])C(=O)C(=O)N2CCC[NH+]4CCOCC4

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